Cas no 136916-21-7 (2-2-(dimethylamino)-4-fluorophenylacetic acid)

• Product Name: 2-2-(dimethylamino)-4-fluorophenylacetic acid
• CAS No: 136916-21-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6206006
• PubChem ID: 19899917
• Update Time: 2025-10-28

2-2-(dimethylamino)-4-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-4-fluorophenylacetic acid
• DPRRVYCUIVOUDJ-UHFFFAOYSA-N
• (2-dimethylamino-4-fluorophenyl)acetic acid
• 136916-21-7
• 2-[2-(dimethylamino)-4-fluorophenyl]acetic acid
• EN300-1842338
• SCHEMBL9729261

• Inchi： 1S/C10H12FNO2/c1-12(2)9-6-8(11)4-3-7(9)5-10(13)14/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： DPRRVYCUIVOUDJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(=O)O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-2-(dimethylamino)-4-fluorophenylacetic acid

2-(Dimethylamino)-4-Fluorophenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 136916-21-7, commonly referred to as 2-(dimethylamino)-4-fluorophenylacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and recent advancements in its research.

2-(Dimethylamino)-4-fluorophenylacetic acid is an aromatic compound characterized by a phenyl ring substituted with a dimethylamino group at the 2-position and a fluorine atom at the 4-position. The acetic acid group attached to the phenyl ring further enhances its chemical reactivity and biological activity. This structure makes it a versatile molecule with potential applications in various industries, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of dimethylamino and fluoro substituents in modulating the pharmacokinetic properties of this compound. Researchers have found that the dimethylamino group significantly improves the lipophilicity of the molecule, enhancing its ability to cross biological membranes. On the other hand, the fluorine atom at the 4-position plays a crucial role in stabilizing the molecule's conformation and influencing its interaction with biological targets.

The synthesis of 2-(dimethylamino)-4-fluorophenylacetic acid involves a multi-step process that typically begins with the preparation of the corresponding phenylacetic acid derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to introduce the dimethylamino and fluoro substituents onto the phenyl ring. These methods not only ensure high yields but also provide excellent control over the stereochemistry of the product.

In terms of applications, 2-(dimethylamino)-4-fluorophenylacetic acid has shown promise as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to inhibit key enzymes involved in these diseases has been validated through extensive in vitro and in vivo studies. Moreover, recent research has explored its potential as a precursor for more complex molecules with enhanced therapeutic profiles.

The physical properties of this compound are equally noteworthy. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and formulations.

From an environmental perspective, 2-(dimethylamino)-4-fluorophenylacetic acid has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(dimethylamino)-4-fluorophenylacetic acid is a fascinating compound with immense potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, we can expect even more exciting discoveries related to this remarkable molecule.